molecular formula C7H11N3OS B8607057 4-Amino-6-beta-methoxyethylthio-pyrimidine

4-Amino-6-beta-methoxyethylthio-pyrimidine

Cat. No.: B8607057
M. Wt: 185.25 g/mol
InChI Key: HKDULBGTGVPBAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-6-beta-methoxyethylthio-pyrimidine is a useful research compound. Its molecular formula is C7H11N3OS and its molecular weight is 185.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11N3OS

Molecular Weight

185.25 g/mol

IUPAC Name

6-(2-methoxyethylsulfanyl)pyrimidin-4-amine

InChI

InChI=1S/C7H11N3OS/c1-11-2-3-12-7-4-6(8)9-5-10-7/h4-5H,2-3H2,1H3,(H2,8,9,10)

InChI Key

HKDULBGTGVPBAQ-UHFFFAOYSA-N

Canonical SMILES

COCCSC1=NC=NC(=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 g of sodium hydroxide (0.5 mol) are dissolved in 500 ml of ethanol/water at 1:1. 63.5 g of 4-amino-6-mercaptopyrimidine (0.5 mol) are added to the solution and the temperature of the solution is brought to 60° C. 115 g of p-toluene sulphonate of β-methoxyethyl (0.5 mol) are added drop by drop over 30 minutes, maintaining the temperature at 60° C. with a water bath. The addition terminated, the reaction mixture is refluxed for three hours. Then the solvent is evaporated and the residue is recovered with 250 ml of water. The aqueous solution is repeatedly extracted with chloroform (6×100 ml) and the amalgamated extracts are evaporated until dry. The solid residue is crystallised from ethyl acetate plus petroleum ether. 74 g of product are obtained (80% yield) with a melting point of 78°-80° C.
Quantity
20 g
Type
reactant
Reaction Step One
Name
ethanol water
Quantity
500 mL
Type
reactant
Reaction Step One
Quantity
63.5 g
Type
reactant
Reaction Step Two
Quantity
115 g
Type
reactant
Reaction Step Three
Yield
80%

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